![molecular formula C8H9N3O5 B6246370 2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid CAS No. 2408975-17-5](/img/no-structure.png)
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid
Overview
Description
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid, also known as 4-morpholin-2-ylacetic acid, is an organic compound that has many applications in scientific research. It is a white, crystalline solid with a molecular formula of C7H10N4O4. This compound is commonly used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of other compounds.
Mechanism of Action
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid is an organic compound that has many applications in scientific research. It acts as a catalyst in chemical reactions, and helps to facilitate the formation of new molecules. It can also act as a reagent in organic synthesis, helping to create new compounds. Additionally, it acts as a building block for the synthesis of other compounds.
Biochemical and Physiological Effects
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid has a variety of biochemical and physiological effects. In laboratory studies, it has been shown to possess antifungal, antibacterial, and antiviral properties. Additionally, it has been shown to have anti-inflammatory, antioxidant, and antineoplastic properties. It has been used in the synthesis of a variety of compounds, including dyes, drugs, and polymers.
Advantages and Limitations for Lab Experiments
The use of 2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid in laboratory experiments has several advantages. It is a relatively simple and cost-effective compound to synthesize, and it can be used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of other compounds. Additionally, it has a variety of biochemical and physiological effects, making it useful for a variety of research applications. However, it also has several limitations. It is a highly reactive compound, and its use in laboratory experiments must be carefully monitored to avoid unwanted side effects. Additionally, it is not suitable for use in medical applications due to its toxicity.
Future Directions
There are many potential future directions for research into the use of 2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid. One potential direction is to investigate the compound’s potential applications in the synthesis of novel pharmaceuticals and other organic compounds. Additionally, further research could be conducted into the compound’s biochemical and physiological effects, as well as its potential applications in the synthesis of dyes, drugs, and polymers. Furthermore, research could be conducted into the compound’s potential uses as an antimicrobial agent, as well as its potential uses in the synthesis of other compounds. Finally, further research could be conducted into the compound’s toxicity and its potential side effects.
Synthesis Methods
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid can be synthesized through the reaction of 4-morpholinecarboxylic acid with nitrous acid. This reaction produces a nitrous acid salt, which is then hydrolyzed to yield 2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid. This method is simple, efficient, and cost-effective.
Scientific Research Applications
2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid2-ylacetic acid is widely used in scientific research due to its unique properties. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a building block for the synthesis of other compounds. It is also used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It has been used in the synthesis of a variety of compounds, including dyes, drugs, and polymers. Additionally, it has been used in the synthesis of novel antimicrobial agents and as a starting material for the synthesis of other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid' involves the reaction of 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole with ethyl chloroacetate to form 2-(2-chloroacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate. This intermediate is then reacted with hydrazine hydrate to form 2-(2-hydrazinylacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate. Finally, the compound is cyclized with cyanogen bromide to form the target compound.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole", "ethyl chloroacetate", "hydrazine hydrate", "cyanogen bromide" ], "Reaction": [ "2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole is reacted with ethyl chloroacetate in the presence of a base to form 2-(2-chloroacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate.", "2-(2-chloroacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate is then reacted with hydrazine hydrate to form 2-(2-hydrazinylacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate.", "Finally, 2-(2-hydrazinylacetyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl acetate is cyclized with cyanogen bromide to form the target compound, 2-{3,4-dioxo-2H,3H,4H,6H,7H,9H-[1,2,4]triazino[3,4-c]morpholin-2-yl}acetic acid." ] } | |
CAS RN |
2408975-17-5 |
Molecular Formula |
C8H9N3O5 |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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